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Compound of Interest

Compound Name: 4-chloro-N-cyclohexylbutanamide
CAS No.: 69601-43-0
Cat. No.: B123862
Get Quote
. J

Executive Summary

4-chloro-N-cyclohexylbutanamide (CAS 69601-43-0) is a specialized alkylating agent and
pharmaceutical impurity standard.[1][2] While primarily cataloged as a reference standard for
Sodium Cyclamate (EP Impurity C), its chemical utility extends significantly into medicinal
chemistry. It serves as a critical "linker" intermediate in the synthesis of N-substituted
piperazine and piperidine therapeutics, particularly atypical antipsychotics (e.g., Buspirone
analogs, Lurasidone intermediates) where a butyl chain is required to bridge a pharmacophore
to a lipophilic amine.

This guide details its physicochemical properties, validated synthesis protocols, impurity
profiling utility, and safety handling regarding its potential genotoxicity as an alkylating agent.

Chemical Identity & Physicochemical Profile[4][5][6]
[71[8][9][10][11][12]
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Property Specification

CAS Number 69601-43-0

IUPAC Name 4-chloro-N-cyclohexylbutanamide
Molecular Formula C10H1sCINO

Molecular Weight 203.71 g/mol

Appearance White to off-white crystalline solid

Soluble in DCM, Methanol, DMSO, Ethyl

Solubility )
Acetate; Insoluble in Water

) ) Primary alkyl chloride (Electrophile) &
Reactive Moiety Secondary Amide

Sodium Cyclamate EP Impurity C (Reference

Key Impurity Role
i Standard)

Synthetic Routes & Process Chemistry

The synthesis of 4-chloro-N-cyclohexylbutanamide relies on the Schotten-Baumann
acylation of cyclohexylamine. However, the presence of a y-chloro group introduces a risk of
intramolecular cyclization, requiring strict temperature control.

Core Synthesis Protocol

Reaction Logic: The reaction involves the nucleophilic attack of cyclohexylamine on 4-
chlorobutyryl chloride. A base (Triethylamine or inorganic carbonate) is required to scavenge
the HCI byproduct.

« Critical Control Point: The temperature must be kept <10°C during addition. Higher
temperatures promote the intramolecular displacement of the chloride by the amide nitrogen,
leading to the formation of N-cyclohexylpyrrolidin-2-one (a common impurity).

Step-by-Step Methodology:
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e Preparation: In a 500 mL 3-neck round-bottom flask under Nitrogen atmosphere, dissolve
Cyclohexylamine (1.0 eq) and Triethylamine (1.2 eq) in anhydrous Dichloromethane (DCM)
(10 volumes).

e Cooling: Cool the solution to 0-5°C using an ice/salt bath.

» Addition: Dropwise add 4-chlorobutyryl chloride (1.05 eq) diluted in DCM over 60 minutes.
Note: Exothermic reaction. Ensure internal temperature does not exceed 10°C.

» Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4 hours.
Monitor by TLC (Mobile phase: 30% EtOAc in Hexanes) or HPLC.

e Quench & Workup:
o Quench with cold water.
o Separate organic layer and wash sequentially with:
= 1M HCI (to remove unreacted amine).
» Sat. NaHCOs (to remove acid chloride byproducts).
= Brine.
« |solation: Dry over anhydrous MgSOu4, filter, and concentrate under reduced pressure.

 Purification: Recrystallize from Hexane/Ethyl Acetate (if solid) or purify via silica gel
chromatography if oil/semi-solid.[3]

Visualizing the Pathway & Side Reactions

DCM, Et3N -HCl Heat (>40°C)

4-Chlorobutyryl Chloride 0°C o | S n— . Main Pathway _ | 4-chloro-N-cyclohexylbutanamide Intramolecular Alkylation N-cyclohexylpyrrolidin-2-one
+ Cyclohexylamine = = (Target) (Cyclized Impurity)

Click to download full resolution via product page
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Figure 1: Synthesis pathway showing the critical divergence toward the cyclized pyrrolidone
impurity if thermal control is lost.

Applications in Drug Discovery & Analytics
A. Pharmaceutical Impurity Profiling

In the context of Sodium Cyclamate, this compound serves as Impurity C. Its presence
indicates the use of butyryl-containing reagents or contamination during the sulfamation
process.

o Detection: Itis lipophilic and will elute significantly later than Sodium Cyclamate in Reverse
Phase HPLC.

o Regulatory Limit: As a potential alkylating agent, it must be controlled to low ppm levels
(often adhering to ICH M7 guidelines for mutagenic impurities).

B. Medicinal Chemistry Building Block

Researchers utilize the terminal alkyl chloride as a "handle" to attach pharmacophores.

e Mechanism: Finkelstein reaction (Cl - 1) followed by nucleophilic substitution with secondary
amines (e.g., piperazine derivatives).

o Target Classes:
o Serotonin (5-HT) Modulators: Similar to Buspirone, where the butyl chain acts as a spacer.

o Dopamine Antagonists: Linking cyclohexyl-amide motifs to D2-receptor binding heads.

Quality Control & Analytical Parameters

To validate the identity and purity of CAS 69601-43-0, the following analytical conditions are
recommended.

HPLC Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 um).
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» Mobile Phase A: 0.1% Phosphoric Acid in Water.

» Mobile Phase B: Acetonitrile.

e Gradient: 10% B to 90% B over 20 minutes.

e Detection: UV @ 210 nm (Amide absorption) and 254 nm.

» Retention Time: Expect elution in the hydrophobic region (approx. 12-15 min depending on
flow rate).

NMR Interpretation (Predicted)

* 'H NMR (CDClIs, 400 MHz):

o 05.6-6.0 (br s, 1H): Amide NH.

o

0 3.7-3.8 (m, 1H): Cyclohexyl CH (alpha to nitrogen).

[¢]

0 3.55 (t, 2H): CH2-ClI (distinct triplet).

[¢]

0 2.30 (t, 2H): CH2-CO (alpha to carbonyl).

[e]

0 2.10 (m, 2H): CH2-CH2-CH2 (middle methylene of the chain).

o

0 1.1-1.9 (m, 10H): Remaining cyclohexyl protons.

Safety & Handling (E-E-A-T)

Critical Hazard Alert: Alkylating Potential As a primary alkyl chloride, 4-chloro-N-
cyclohexylbutanamide is a potential genotoxic impurity (PGI). It can alkylate DNA bases
(guanine) via nucleophilic substitution.

e Handling: Use full PPE (nitrile gloves, lab coat, safety glasses). Handle only in a fume hood.

» Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Moisture can hydrolyze the
chloride over time, releasing HCI.
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e Disposal: Quench with an amine-based scavenger or incinerate in a chemical waste facility
equipped with scrubbers for HCI/NOXx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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